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Compound of Interest

Compound Name: C14-490

Cat. No.: B15574188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

C14-490, an ionizable cationic lipid utilized in the synthesis of lipid nanoparticles (LNPs) for

research purposes.[1][2][3] Given the absence of a publicly available Safety Data Sheet (SDS),

a precautionary approach is paramount. This guide is intended to supplement, not replace,

institution-specific safety protocols and a thorough risk assessment.

I. Understanding C14-490: Known Properties and
Hazards
C14-490 is an ionizable cationic lipid with a pKa of 5.94.[1][2][3] It is used in the generation of

LNPs for the delivery of mRNA in vivo.[2] While specific toxicity data is not readily available, it is

prudent to treat C14-490 as a hazardous substance.[4] Direct contact and aerosol inhalation

should be avoided.
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Property Value Source

pKa 5.94 [1][2][3]

Molecular Formula C₈₆H₁₇₇N₅O₇ [2]

Molecular Weight 1393.4 g/mol [2]

Solubility

Soluble in Ethanol (≥10

mg/ml), Sparingly soluble in

Chloroform (1-10 mg/ml)

[2]

II. Personal Protective Equipment (PPE): A
Precautionary Approach
Due to the lack of specific safety data for C14-490 and its use in creating nanoparticles, a

comprehensive PPE strategy is required. This is based on general best practices for handling

hazardous chemicals and engineered nanomaterials.[5][6][7]

Recommended PPE for Handling C14-490

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/c14-490.html
https://www.caymanchem.com/product/42004/c14-490
https://www.targetmol.com/compound/c14-490
https://www.caymanchem.com/product/42004/c14-490
https://www.caymanchem.com/product/42004/c14-490
https://www.caymanchem.com/product/42004/c14-490
https://www.benchchem.com/product/b15574188?utm_src=pdf-body
https://publications.aiha.org/202312-engineered-nanomaterial-exposures
https://safety.fsu.edu/safety_manual/supporting_docs/PPE%20for%20nanoparticles%20-%20AIHA.pdf
https://aiha-assets.sfo2.digitaloceanspaces.com/AIHA/resources/Personal-Protective-Equipment-for-Engineered-Nanoparticles-Fact-Sheet.pdf
https://www.benchchem.com/product/b15574188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Hands
Double Nitrile or Neoprene

Gloves

Change gloves frequently,

especially if contamination is

suspected. Gauntlet-style

gloves can provide additional

wrist protection.[5]

Body
Chemical-Resistant Lab Coat

or Coveralls

Long-sleeved, preferably made

of a low-permeability material.

[5]

Eyes Safety Goggles

Tight-fitting and dustproof to

protect against splashes and

airborne particles.[6]

Respiratory
NIOSH-Approved Respirator

(e.g., N95 or higher)

Recommended when handling

the powder form or when

aerosolization is possible. The

choice of respirator should be

based on a formal risk

assessment.[5]

Feet Closed-Toe Shoes
Made of a low-permeability

material.

III. Operational Plan: Step-by-Step Handling
Procedures
A. Preparation and Engineering Controls:

Designated Area: Conduct all work with C14-490 in a designated area, such as a chemical

fume hood or a biological safety cabinet, to minimize exposure.

Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill kits,

and waste containers, are readily accessible.
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Review Protocols: Familiarize yourself with the experimental protocol and your institution's

safety guidelines.

B. Handling C14-490 Powder:

Don PPE: Put on all required PPE as outlined in the table above.

Weighing: If weighing the powder, do so within an enclosure that provides containment, such

as a ventilated balance enclosure or a fume hood.

Solution Preparation: When preparing solutions, add the solvent to the powder slowly to

avoid generating dust.

C. Handling C14-490 in Solution:

Containment: Handle solutions within a chemical fume hood.

Avoid Aerosolization: Use techniques that minimize the generation of aerosols, such as

gentle mixing and avoiding vigorous shaking.

Transfer: When transferring solutions, use appropriate tools like pipettes with filtered tips to

prevent contamination.

D. Post-Handling Procedures:

Decontamination: Decontaminate all work surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol) followed by a cleaning agent.

Doff PPE: Remove PPE in the correct order to avoid self-contamination. Start with gloves,

followed by the lab coat, and then eye and respiratory protection.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

IV. Disposal Plan
All waste generated from handling C14-490, including contaminated PPE, empty containers,

and unused material, must be treated as hazardous waste.
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Segregation: Collect all C14-490 waste in clearly labeled, sealed containers separate from

general laboratory waste.

Labeling: The waste container label should include the chemical name ("C14-490"), hazard

warnings, and the date.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.

V. Experimental Workflow for Handling C14-490
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Caption: A workflow diagram illustrating the key steps for safely handling C14-490.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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